Cas no 2229343-81-9 (2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid)

• Product Name: 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid
• CAS No: 2229343-81-9
• MF: C₁₂H₁₀F₂N₂O₂
• MW: 252.216809749603
• CID: 6250652
• PubChem ID: 165684301
• Update Time: 2025-07-19

2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid
• 2229343-81-9
• EN300-1862406

• Inchi： 1S/C12H10F2N2O2/c13-12(14,11(17)18)6-9-7-15-16-10(9)8-4-2-1-3-5-8/h1-5,7H,6H2,(H,15,16)(H,17,18)
• InChI Key： JLUWEVJPEMNLMN-UHFFFAOYSA-N
• SMILES： FC(C(=O)O)(CC1C=NNC=1C1C=CC=CC=1)F

Computed Properties

• Exact Mass: 252.07103389g/mol
• Monoisotopic Mass: 252.07103389g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 307
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66Ų

Additional information on 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid

Introduction to 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid (CAS No. 2229343-81-9)

2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid, identified by the CAS number 2229343-81-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by the presence of both fluoro and pyrazole functional groups, which are well-known for their ability to modulate biological pathways and enhance the pharmacological properties of drug candidates.

The structure of 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid consists of a propanoic acid backbone substituted with a 2,2-difluoro group at the alpha position and a 3-phenylpyrazole moiety at the beta position. The fluoro substituents are particularly noteworthy, as they can influence the metabolic stability, lipophilicity, and binding affinity of a molecule. In contrast, the pyrazole ring is a heterocyclic aromatic structure that is frequently incorporated into bioactive compounds due to its ability to engage in hydrogen bonding interactions with biological targets.

The synthesis of 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid involves multi-step organic transformations that require precise control over reaction conditions and reagent selection. The introduction of the 2,2-difluoro group typically requires specialized fluorinating agents and catalysts to ensure high yield and selectivity. Similarly, the attachment of the 3-phenylpyrazole moiety necessitates careful consideration of coupling strategies to avoid unwanted side reactions.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds containing both fluoro and pyrazole groups. These elements have been shown to enhance drug-like properties such as solubility, bioavailability, and target engagement. For instance, fluoro-substituted molecules often exhibit improved metabolic stability by resisting degradation by enzymes like cytochrome P450 monooxygenases. Meanwhile, pyrazole derivatives have been extensively studied for their anti-inflammatory, antiviral, and anticancer activities.

One of the most compelling aspects of 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yl)propanoic acid is its potential as a building block for more complex drug candidates. The presence of both fluoro and pyrazole functionalities provides multiple points for further chemical modification, allowing medicinal chemists to tailor the properties of derived compounds to specific therapeutic needs. This flexibility has made such molecules valuable in hit-to-drug development pipelines.

Recent studies have highlighted the importance of understanding the structural features that contribute to the biological activity of these compounds. Computational modeling techniques have been employed to predict how modifications at the fluoro and pyrazole positions might affect binding interactions with biological targets. These studies have provided insights into how subtle changes in molecular structure can lead to significant differences in potency and selectivity.

The pharmacokinetic profile of 2,2-difluoro-3-(3-phenyl-1H-pyrazol-4-yi)propanoic acid is another area of active investigation. Fluoro-substituted compounds are known for their enhanced lipophilicity, which can improve membrane permeability and thus oral bioavailability. However, this property must be balanced against potential toxicity concerns associated with highly lipophilic molecules. The pyrazole moiety can also influence pharmacokinetics by affecting solubility and metabolic clearance rates.

In conclusion, 2 , 2 - difluoro - 3 - ( 3 - phenyl - 1 H - pyrazol - 4 - yl ) propanoic acid ( CAS No . 2229343 - 81 - 9 ) represents an exciting opportunity for further research in pharmaceutical chemistry . Its unique structural features , combined with its potential as a scaffold for drug development , make it a compound worthy of continued study . As our understanding of molecular interactions improves , it is likely that more derivatives will be explored , leading to novel therapeutic agents with improved efficacy and safety profiles .